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Compound of Interest

Compound Name: 1-Methylcyclopropanemethanol

Cat. No.: B1329797 Get Quote

For researchers, scientists, and drug development professionals, the procurement of high-

purity reagents is a critical, yet often challenging, first step in ensuring experimental

reproducibility and success. This guide provides an in-depth technical overview of sourcing 1-
Methylcyclopropanemethanol (CAS No. 2746-14-7), a valuable building block in organic

synthesis. We will delve into the commercial supplier landscape, the critical interpretation of

analytical documentation, and provide a framework for independent quality verification.

Introduction to 1-Methylcyclopropanemethanol
1-Methylcyclopropanemethanol is a derivatized cyclopropane compound with the molecular

formula C₅H₁₀O.[1][2] Its unique strained ring structure and functional handle make it an

attractive intermediate in the synthesis of novel organic molecules, particularly in the

development of pharmaceutical candidates. For instance, it has been utilized in the preparation

of dipeptide analogues, highlighting its relevance in medicinal chemistry.[3][4] The physical and

chemical properties of this colorless to light yellow liquid are summarized below.
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Property Value

Molecular Weight 86.13 g/mol [1][3][5]

Boiling Point 128 °C at 750 mmHg (lit.)[3][5][6]

Density 0.887 g/mL at 25 °C (lit.)[3][5][6]

Refractive Index n20/D 1.431 (lit.)[3]

Flash Point 34 °C (93.2 °F) - closed cup[3][4]

Given its application in sensitive downstream applications, securing high-purity 1-
Methylcyclopropanemethanol is paramount. Impurities can lead to unpredictable reaction

outcomes, the formation of unwanted by-products, and complicate the purification of the final

target molecule.

The Commercial Supplier Landscape
A variety of chemical suppliers offer 1-Methylcyclopropanemethanol, typically for research

and development purposes.[7] The stated purity generally ranges from 95% to 98%.[3][8] When

evaluating suppliers, it is crucial to look beyond the catalog purity and consider the

comprehensiveness of the analytical data they provide.
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Supplier Stated Purity
Available
Documentation

Key
Considerations

Sigma-Aldrich (Merck) 98%[3]

Certificate of Analysis

(CoA), Safety Data

Sheet (SDS)[3]

A well-established

supplier with readily

available

documentation for

various batches.[3]

Santa Cruz

Biotechnology
97%[9]

Certificate of Analysis

(available upon

request), SDS

Primarily for research

use only.[7]

BOC Sciences 98%[9]
Safety Data Sheet

(SDS)[9]

Offers a range of

services to the

pharmaceutical

industry.[9]

Other Suppliers 95-98%[8] Varies

Includes companies

like Parchem,

ChemicalBook, and

various others, where

documentation and

batch-to-batch

consistency may need

closer scrutiny.[2][5][6]

[8]

Decoding the Certificate of Analysis (CoA)
The Certificate of Analysis is the most critical document for assessing the quality of a chemical

reagent. It provides batch-specific data on the identity and purity of the compound. A

comprehensive CoA for 1-Methylcyclopropanemethanol should include results from multiple

analytical techniques.

Key Analytical Tests and Their Interpretation:
Gas Chromatography-Mass Spectrometry (GC-MS): This is the workhorse technique for

analyzing volatile compounds like 1-Methylcyclopropanemethanol. It separates
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components of a mixture and provides information on their relative abundance (purity) and

mass-to-charge ratio (identity). The CoA should specify the purity as a percentage area from

the GC chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR provides detailed

information about the molecular structure of the compound. The ¹H NMR spectrum should

show characteristic peaks corresponding to the methyl, cyclopropyl, and methylene protons,

and their integrations should be consistent with the structure. The ¹³C NMR will confirm the

number and types of carbon atoms. The absence of significant unidentifiable peaks is a

strong indicator of purity.

Fourier-Transform Infrared Spectroscopy (FT-IR): FT-IR is used to identify the functional

groups present in the molecule. For 1-Methylcyclopropanemethanol, the spectrum should

show a characteristic broad absorption band for the O-H stretch of the alcohol group (around

3300-3600 cm⁻¹) and C-H stretches for the cyclopropyl and methyl groups.

The following diagram illustrates a typical quality control workflow for a commercial chemical

supplier.
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Figure 1: A generalized workflow for the quality control of commercially supplied 1-
Methylcyclopropanemethanol.

Potential Impurities from Synthesis
Understanding the synthetic route to 1-Methylcyclopropanemethanol can provide insights

into potential impurities. While specific proprietary methods are not always disclosed, a

common approach to cyclopropane rings involves the reaction of an alkene with a carbene or

carbenoid. For instance, the Simmons-Smith reaction or variations thereof could be employed.

Potential impurities may include:

Unreacted Starting Materials: Depending on the specific synthesis, these could be allylic

alcohols or other precursors.

Solvent Residues: Residual solvents from the reaction or purification steps (e.g., diethyl

ether, dichloromethane, toluene).

By-products: Isomeric impurities or products from side reactions. The kinetics of the gas-

phase thermal decomposition of methylcyclopropanemethanol have been studied,

suggesting potential for rearrangement products under certain conditions.[4]

Protocol for Independent Quality Verification by GC-
MS
It is good practice to independently verify the purity of a new batch of any critical reagent. The

following is a general protocol for the analysis of 1-Methylcyclopropanemethanol by Gas

Chromatography-Mass Spectrometry.

Objective: To confirm the identity and determine the purity of a commercial sample of 1-
Methylcyclopropanemethanol.

Materials:

1-Methylcyclopropanemethanol sample

High-purity solvent for dilution (e.g., HPLC-grade methanol or dichloromethane)[10]
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Volumetric flasks and pipettes

GC-MS system with a suitable capillary column (e.g., a non-polar or medium-polarity column

like a DB-5ms or HP-5ms)

Procedure:

Sample Preparation:

Prepare a stock solution of 1-Methylcyclopropanemethanol by accurately weighing

approximately 10 mg of the sample into a 10 mL volumetric flask and diluting to volume

with the chosen solvent. This creates a 1 mg/mL solution.

Prepare a working solution by performing a further 1:100 dilution of the stock solution to

achieve a final concentration of 10 µg/mL.

Instrument Setup (Example Parameters):

GC Inlet: Split/splitless injector, with a split ratio of 50:1.

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 200 °C.

Hold: 2 minutes at 200 °C.

Column: 30 m x 0.25 mm ID x 0.25 µm film thickness (e.g., HP-5ms).

Carrier Gas: Helium at a constant flow of 1 mL/min.

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Mass Range: Scan from m/z 35 to 200.
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Data Acquisition and Analysis:

Inject 1 µL of the working solution into the GC-MS.

Acquire the total ion chromatogram (TIC) and the mass spectrum for the major peak.

Identity Confirmation: Compare the obtained mass spectrum with a reference spectrum

from a database (e.g., NIST). The mass spectrum of 1-Methylcyclopropanemethanol
should show characteristic fragments.

Purity Assessment: Integrate the peak areas in the TIC. The purity is calculated as the

area of the main peak divided by the total area of all peaks, expressed as a percentage.

The following diagram outlines this experimental workflow.

Figure 2: A step-by-step workflow for the independent verification of 1-
Methylcyclopropanemethanol purity.

Conclusion
The successful use of 1-Methylcyclopropanemethanol in research and drug development is

critically dependent on its purity. A thorough evaluation of commercial suppliers should extend

beyond the listed price and purity to include a careful review of the provided Certificate of

Analysis. For critical applications, an independent verification of identity and purity by a reliable

analytical method such as GC-MS is a prudent and highly recommended step. By adopting this

rigorous approach to reagent qualification, researchers can build a solid foundation of chemical

integrity for their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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